Cas no 717096-13-4 (Benzenecarboximidamide,4-(3-aminopropoxy)-)

Benzenecarboximidamide,4-(3-aminopropoxy)- structure
717096-13-4 structure
Product Name:Benzenecarboximidamide,4-(3-aminopropoxy)-
CAS No:717096-13-4
MF:C10H15N3O
MW:193.245601892471
CID:558196
PubChem ID:23033950
Update Time:2025-04-19

Benzenecarboximidamide,4-(3-aminopropoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide,4-(3-aminopropoxy)-
    • Benzenecarboximidamide, 4-(3-aminopropoxy)- (9CI)
    • 4-(3-aminopropoxy)benzenecarboximidamide
    • 4-(3-Aminopropoxy)benzene-1-carboximidamide
    • SCHEMBL12460728
    • 717096-13-4
    • DTXSID30629940
    • Inchi: 1S/C10H15N3O/c11-6-1-7-14-9-4-2-8(3-5-9)10(12)13/h2-5H,1,6-7,11H2,(H3,12,13)
    • InChI Key: GUMCOQLLTWMTGV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=N)N)=CC=1)CCCN

Computed Properties

  • Exact Mass: 193.12165
  • Monoisotopic Mass: 193.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 85.1Ų

Experimental Properties

  • PSA: 85.12
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